Cas no 1262584-88-2 (methyl 2-amino-4-cyclohexyl-butanoate)

• Product Name: methyl 2-amino-4-cyclohexyl-butanoate
• CAS No: 1262584-88-2
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5738841
• PubChem ID: 57844545
• Update Time: 2026-03-11

methyl 2-amino-4-cyclohexyl-butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-cyclohexylbutanoate
• PB40161
• methyl 2-amino-4-cyclohexyl-butanoate
• SCHEMBL7513774
• PS-15669
• methyl2-amino-4-cyclohexyl-butanoate
• 1262584-88-2
• P18064
• Cyclohexanebutanoic acid, α-amino-, methyl ester

• Inchi： 1S/C11H21NO2/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h9-10H,2-8,12H2,1H3
• InChI Key： KCVPRRNRTQVESK-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-4-cyclohexyl-butanoate

Professional Introduction to Methyl 2-amino-4-cyclohexyl-butanoate (CAS No. 1262584-88-2)

Methyl 2-amino-4-cyclohexyl-butanoate, a compound with the chemical identifier CAS No. 1262584-88-2, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic pathways. The presence of both amino and ester functional groups in its molecular structure makes it a versatile building block for the creation of more complex molecules.

The synthesis of methyl 2-amino-4-cyclohexyl-butanoate involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the preparation of the cyclohexylamine derivative, which is then subjected to a series of reactions including esterification and condensation. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the reaction pathway. These synthetic methodologies are critical in maintaining the integrity of the compound during production, ensuring that it meets the stringent requirements for pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds like methyl 2-amino-4-cyclohexyl-butanoate. Research has indicated that this compound may exhibit potential benefits in modulating biological pathways associated with inflammation and pain management. Studies have shown that derivatives of this molecule can interact with specific enzymes and receptors, leading to effects that could be therapeutically relevant. For instance, modifications to the cyclohexyl ring or the amino group have been investigated for their ability to enhance binding affinity and reduce side effects.

The role of computational chemistry in understanding the behavior of methyl 2-amino-4-cyclohexyl-butanoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at a molecular level. This approach has not only accelerated the drug discovery process but also provided insights into the structural requirements for optimal activity. By leveraging these computational tools, scientists can design more effective derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of studying methyl 2-amino-4-cyclohexyl-butanoate is its potential as a scaffold for novel drug candidates. The flexibility offered by its cyclohexyl moiety allows for diverse chemical modifications, making it an attractive platform for medicinal chemists. Researchers are exploring various functionalization strategies, including halogenation, alkylation, and heterocyclic integration, to develop compounds with enhanced therapeutic potential. These efforts are supported by ongoing collaborations between academic institutions and pharmaceutical companies, aiming to translate laboratory findings into clinical applications.

The safety profile of methyl 2-amino-4-cyclohexyl-butanoate is another critical consideration in its development as a pharmaceutical agent. Preclinical studies have been conducted to assess its toxicity, solubility, and metabolic stability. These evaluations are essential in determining whether the compound can progress to human trials without posing significant risks. Additionally, regulatory agencies require comprehensive data on its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) parameters, to ensure its safe use in medical settings.

Recent advancements in biocatalysis have also opened new avenues for the production of methyl 2-amino-4-cyclohexyl-butanoate. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by reducing waste generation and energy consumption. For example, transaminase enzymes have been successfully employed in converting ketones into corresponding amino acids, which can then be further modified to yield desired products like this compound. Such green chemistry approaches align with global efforts to promote environmentally responsible manufacturing practices.

The future direction of research on methyl 2-amino-4-cyclohexyl-butanoate is likely to be shaped by interdisciplinary collaborations and technological innovations. Integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how new compounds are identified and optimized. AI algorithms can analyze vast datasets to identify promising candidates based on structural features alone. This high-throughput screening approach has already led to several breakthroughs in identifying novel therapeutic agents.

In conclusion, methyl 2-amino-4-cyclohexyl-butanoate (CAS No. 1262584-88-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, while its pharmacological properties warrant further investigation into possible therapeutic applications. As research continues to evolve, this compound is poised to play an important role in shaping future treatments for various diseases.